3-Fluoroisonicotinoyl chloride

• IUPAC Name: 3-fluoropyridine-4-carbonyl chloride
• InChI: InChI=1S/C6H3ClFNO/c7-6(10)4-1-2-9-3-5(4)8/h1-3H
• InChI Key: FYOJGWAJXHRDHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C(=O)Cl)F
• Molecular Formula: C6H3ClFNO
• Molecular Weight: 159.54 g/mol

Description

3-Fluoroisonicotinoyl chloride is a chemical compound with the formula C6H3ClFNO. It is used for laboratory research purposes and not for drug or household use.

Scientific Research Applications

C6H3ClFNO\text{C}_6\text{H}_3\text{ClFN}\text{O}C6​H3​ClFNO

, exhibits interesting properties that make it relevant in various fields. Here are six unique applications:

Fluorescent Probes and Imaging Agents

• Application : 3-Fluoroisonicotinoyl chloride can be used to create fluorescent probes due to its unique properties. .

Safety and Hazards

3-Fluoroisonicotinoyl chloride is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation. It should be handled with care, using protective gloves, protective clothing, eye protection, and face protection.

Synthesis routes and methods

Procedure details

A mixture of 1.658 g (11.75 mmol) of 3-fluoroisonicotinic acid, 15 ml of thionyl chloride and three droplets of DMF was heated under reflux for 2 hours. The reaction mixture was allowed to cool, and then concentrated under reduced pressure to obtain 3-fluoroisonicotinoyl chloride. The compound thus obtained was then dissolved in 10 ml of acetone. The solution thus obtained was then added dropwise to a solution of 984 mg of ammonium thiocyanate in 15 ml of acetone with stirring in 5 minutes. After the termination of dropwise addition, the reaction mixture was heated to a temperature of 40° C. with stirring for 5 minutes. The resulting insoluble matters were then removed by filtration to obtain an acetone solution of 3-fluoroisonicotinoyl isothiocyanate. To the solution thus obtained was then added dropwise a solution of 1.55 g of 4-chloro-N-methylaniline in 10 ml of acetone with stirring for 5 minutes. The reaction mixture was stirred at room temperature for 17 hours, and then poured into about 1,000 ml of ice-water. The resulting crystal was collected by filtration, washed with water, and then dried under reduced pressure. The resulting crude product was then purified through silica gel column chromatography (eluant: CHCl3 +2% methanol) to obtain 1.452 g of 1-(4-chlorophenyl)-3-(3-fluoroisonicotinoyl)-1-methylthiourea.